Cas no 24097-17-4 (Isoxazole,3-(4-chlorophenyl)-5-phenyl-)
24097-17-4 structure
Product Name:Isoxazole,3-(4-chlorophenyl)-5-phenyl-
CAS No:24097-17-4
MF:C15H10ClNO
MW:255.699002742767
CID:262922
PubChem ID:279128
Update Time:2025-04-19
Isoxazole,3-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,3-(4-chlorophenyl)-5-phenyl-
- 3-(4-chlorophenyl)-5-phenyl-1,2-oxazole
- 3-(4-chlorophenyl)-5-phenylisoxazole
- 3-(4-chloro-phenyl)-5-phenyl-isoxazole
- 3-(p-Chlorophenyl)-5-phenylisoxazole
- 5-phenyl-3-(p-chlorophenyl)-2-isoxazole
- AC1L5PJD
- AC1Q3SG5
- CTK4F2912
- Isoxazole, 3-(p-chlorophenyl)-5-phenyl-
- NSC129405
- 3-(4-chlorophenyl)-5-phenyl-1, 2-oxazole
- 24097-17-4
- MLS002174284
- SMR001261454
- DTXSID80299319
- PUSQABHGLQMVTM-UHFFFAOYSA-N
- NSC-129405
- Isoxazole, 3-(4-chlorophenyl)-5-phenyl-
- HMS2200O07
- HMS3348J12
- 3-(4-Chlorophenyl)-5-phenylisoxazole #
- CHEMBL1408837
-
- Inchi: 1S/C15H10ClNO/c16-13-8-6-11(7-9-13)14-10-15(18-17-14)12-4-2-1-3-5-12/h1-10H
- InChI Key: PUSQABHGLQMVTM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)ON=1
Computed Properties
- Exact Mass: 255.0452
- Monoisotopic Mass: 255.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
- LogP: 4.66200
Isoxazole,3-(4-chlorophenyl)-5-phenyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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